Cas no 2304633-88-1 (methyl 4-{(tert-butoxy)carbonylamino}-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

• Product Name: methyl 4-{(tert-butoxy)carbonylamino}-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CAS No: 2304633-88-1
• MF: C₁₉H₂₈BNO₆
• MW: 377.239726066589
• MDL: MFCD31380132
• CID: 5462792
• PubChem ID: 129317980
• Update Time: 2025-10-29

methyl 4-{(tert-butoxy)carbonylamino}-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-((TERT-BUTOXYCARBONYL)AMINO)-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOATE
• methyl 4-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• Z3024247352
• methyl 4-{[(tert-butoxy)carbonyl]amino}-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• METHYL4-((TERT-BUTOXYCARBONYL)AMINO)-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOATE
• Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• methyl 4-{(tert-butoxy)carbonylamino}-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

• MDL： MFCD31380132
• Inchi： 1S/C19H28BNO6/c1-17(2,3)25-16(23)21-12-9-10-13(15(22)24-8)14(11-12)20-26-18(4,5)19(6,7)27-20/h9-11H,1-8H3,(H,21,23)
• InChI Key： YCHGCYZOUXMVGG-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C=CC=2C(=O)OC)NC(=O)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 377.2009678 g/mol
• Monoisotopic Mass: 377.2009678 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 377.2
• Topological Polar Surface Area: 83.1

Additional information on methyl 4-{(tert-butoxy)carbonylamino}-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

Comprehensive Guide to Methyl 4-{(tert-butoxy)carbonylamino}-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (CAS No. 2304633-88-1)

Methyl 4-{(tert-butoxy)carbonylamino}-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (CAS No. 2304633-88-1) is a specialized boronic ester derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound features a unique combination of a tetramethyl-1,3,2-dioxaborolane group and a tert-butoxycarbonyl (Boc)-protected amine, making it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions and other boron-mediated transformations.

The growing demand for boron-containing compounds in drug discovery and agrochemical applications has increased interest in this molecule. Researchers often search for "boronic ester synthesis," "Boc-protected boronate reagents," or "CAS 2304633-88-1 supplier" when exploring its applications. Its structural complexity and functional groups make it valuable for constructing biaryl systems and heterocyclic scaffolds commonly found in bioactive molecules.

From a chemical perspective, methyl 4-{(tert-butoxy)carbonylamino}-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate demonstrates excellent stability under various reaction conditions. The tetramethyl-1,3,2-dioxaborolane moiety protects the reactive boronic acid while maintaining sufficient reactivity for cross-coupling. Meanwhile, the Boc group offers orthogonal protection for the amine functionality, allowing sequential deprotection and modification strategies in multi-step syntheses.

In pharmaceutical applications, this compound serves as a key building block for protease inhibitors, kinase modulators, and other small molecule therapeutics. Recent publications highlight its use in developing covalent inhibitors targeting specific enzyme families. The combination of boronic acid reactivity and protected amine functionality makes it particularly useful for creating targeted drug delivery systems and bioconjugates.

The material science field has also adopted CAS 2304633-88-1 for developing organic electronic materials and polymeric sensors. Its ability to participate in palladium-catalyzed coupling reactions enables the construction of extended π-conjugated systems essential for OLED materials and organic semiconductors. Researchers frequently combine this compound with other boron-based monomers to create novel materials with tunable optoelectronic properties.

From a synthetic chemistry standpoint, the compound's crystalline nature and moderate solubility in common organic solvents (DCM, THF, DMF) facilitate its handling in laboratory settings. Standard characterization techniques like NMR spectroscopy (particularly ¹¹B NMR), mass spectrometry, and HPLC analysis confirm its purity and identity. The methyl ester group offers additional versatility, as it can be hydrolyzed to the corresponding carboxylic acid or reduced to the alcohol for further derivatization.

Recent advancements in flow chemistry and high-throughput screening have created new opportunities for utilizing this boronate ester. Automated synthesis platforms increasingly incorporate such building blocks to accelerate medicinal chemistry programs. The compound's compatibility with microwave-assisted reactions and photochemical transformations further expands its utility in modern synthetic methodologies.

For researchers sourcing this material, important considerations include storage conditions (typically under inert atmosphere at -20°C), handling precautions (standard laboratory safety measures), and quality specifications (≥95% purity by HPLC). The compound's molecular weight (349.19 g/mol) and exact mass (349.1917) are critical parameters for analytical verification. Suppliers often provide technical data sheets detailing spectroscopic data and chromatographic profiles for quality assurance.

Looking forward, the demand for CAS 2304633-88-1 is expected to grow alongside developments in boron chemistry and targeted therapeutics. Emerging applications in bioimaging probes and theranostic agents may further drive its adoption. As synthetic methodologies continue evolving, this compound will likely maintain its position as a valuable tool for constructing complex molecular architectures in both academic and industrial settings.